(E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C21H21N3O3S/c25-19(8-7-16-4-3-13-27-16)24-11-9-15(10-12-24)14-22-20(26)21-23-17-5-1-2-6-18(17)28-21/h1-8,13,15H,9-12,14H2,(H,22,26)/b8-7+
• InChI Key: QZBDDVBHTNOFDO-BQYQJAHWSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=NC3=CC=CC=C3S2)C(=O)C=CC4=CC=CO4
• Isomeric SMILES: C1CN(CCC1CNC(=O)C2=NC3=CC=CC=C3S2)C(=O)/C=C/C4=CC=CO4
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific reactions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon chain. The presence of the furan ring and the benzo[d]thiazole-2-carboxamide group could potentially influence the compound’s shape and electronic distribution.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the acryloyl group could potentially undergo addition reactions, while the furan ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the polar carboxamide group could influence the compound’s solubility in different solvents.

Scientific Research Applications

Biocatalysis and Biomass-Derived Furans

The furan platform, including compounds like furfural and 5-HMF, has gained attention due to its reactivity and potential applications. These furans can serve as precursors for new fuels and polymer synthesis. .

Tyrosinase Inhibition

Compound 8, a derivative of (E)-1-(furan-2-yl)prop-2-en-1-one, has demonstrated tyrosinase inhibitory activity. .

Epoxy Resins and Furan Derivatives

Furan derivatives find applications in epoxy resins. .

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Based on the functional groups present, it could potentially interact with a variety of biological targets.

Future Directions

Future research could involve studying the compound’s biological activity, optimizing its synthesis, and investigating its mechanism of action. Additionally, researchers could explore modifications to the compound’s structure to enhance its activity or reduce potential side effects.